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Compound of Interest

Compound Name: Lead nitrite

Cat. No.: B080409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of lead(II) nitrite, a compound of

interest in various chemical and toxicological research fields. Due to the limited availability of

direct research on lead(II) nitrite, this document synthesizes information on its known properties

and extrapolates potential biological activities based on the well-documented effects of its

constituent ions: lead(II) (Pb²⁺) and nitrite (NO₂⁻). This guide is intended to serve as a

foundational resource for professionals in research and development.

Chemical Identification and Properties
Lead(II) nitrite is an inorganic compound composed of a lead cation in the +2 oxidation state

and two nitrite anions.

IUPAC Name: lead(2+) nitrite[1]

CAS Number: 13826-65-8

A summary of the available quantitative data for lead(II) nitrite is presented below. It should be

noted that comprehensive experimental data for this specific compound is scarce in publicly

available literature. For comparative purposes, data for the more common lead(II) nitrate is also

included.
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Property Lead(II) Nitrite Lead(II) Nitrate

Molecular Formula Pb(NO₂)₂ Pb(NO₃)₂

Molar Mass 299.21 g/mol 331.2 g/mol [2][3]

Appearance Not well-documented
Colorless crystal or white

powder[2]

Density Data not available 4.53 g/cm³[2][3]

Melting Point Data not available 470 °C (decomposes)[2]

Solubility in Water Data not available
376.5 g/L at 0 °C; 597 g/L at 25

°C[2]

Experimental Protocols
2.1. Proposed Synthesis of Lead(II) Nitrite via Double Displacement

While a specific, peer-reviewed protocol for the synthesis of lead(II) nitrite is not readily

available in the surveyed literature, a plausible method is through a double displacement

(precipitation) reaction. This method is based on the general principles of inorganic synthesis,

where a soluble lead salt is reacted with a soluble nitrite salt.

Reaction: Pb(NO₃)₂(aq) + 2NaNO₂(aq) → Pb(NO₂)₂(s) + 2NaNO₃(aq)

Materials:

Lead(II) nitrate (Pb(NO₃)₂)

Sodium nitrite (NaNO₂)

Deionized water

Magnetic stirrer and stir bar

Beakers

Filtration apparatus (e.g., Büchner funnel, filter paper, vacuum flask)
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Drying oven

Methodology:

Prepare Reactant Solutions: Prepare separate aqueous solutions of lead(II) nitrate and

sodium nitrite. For example, dissolve a calculated molar equivalent of lead(II) nitrate in one

beaker of deionized water and a slight molar excess of sodium nitrite in a separate beaker.

Reaction: While stirring the lead(II) nitrate solution, slowly add the sodium nitrite solution.

The formation of a precipitate is expected if lead(II) nitrite is insoluble.

Precipitation and Digestion: Continue stirring the mixture for a set period (e.g., 1 hour) to

ensure the reaction goes to completion. Gently heating the mixture may promote crystal

growth (digestion), making the precipitate easier to filter.

Isolation: Isolate the precipitate by vacuum filtration. Wash the collected solid with small

portions of cold deionized water to remove any soluble impurities, such as the sodium nitrate

byproduct.

Drying: Dry the purified lead(II) nitrite solid in a drying oven at a low temperature to avoid

decomposition. The final product should be stored in a tightly sealed container, protected

from light and moisture.

Disclaimer:This is a theoretical protocol based on chemical principles. The actual solubility of

lead(II) nitrite and the optimal reaction conditions would need to be determined experimentally.

Toxicological Profile and Biological Signaling
Specific toxicological studies and signaling pathway analyses for lead(II) nitrite are not

available. However, the biological effects can be inferred from the extensive research on lead

and nitrite ions. In an aqueous environment or in vivo, the compound will dissociate into Pb²⁺

and NO₂⁻ ions, each with distinct and well-characterized biological activities.

3.1. Lead (Pb²⁺) Ion Signaling and Toxicity

Lead is a potent neurotoxin that affects multiple organ systems. Its toxicity stems primarily from

its ability to mimic and interfere with the function of essential divalent cations, particularly
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calcium (Ca²⁺). This interference disrupts numerous fundamental cellular processes.

Key toxicological mechanisms of the lead(II) ion include:

Disruption of Calcium-Dependent Signaling: Pb²⁺ can substitute for Ca²⁺ in various signaling

pathways, leading to the inappropriate activation or inhibition of key enzymes like Protein

Kinase C (PKC).

Induction of Oxidative Stress: Lead exposure promotes the generation of reactive oxygen

species (ROS), which can damage cellular components like lipids, proteins, and DNA. This

leads to lipid peroxidation and depletion of the cell's antioxidant reserves.

Mitochondrial Dysfunction: Lead can accumulate in mitochondria, impairing cellular

respiration and the electron transport chain, which further contributes to oxidative stress and

can trigger apoptosis (programmed cell death).

Inflammatory Response: Studies on lead nitrate have shown it can induce inflammation

through the activation of signaling pathways such as Nuclear Factor-kappa B (NF-κB) and

the Aryl Hydrocarbon Receptor (AhR).
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Figure 1. Simplified Lead(II) Ion Toxicity Pathways
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Caption: Figure 1. Simplified Lead(II) Ion Toxicity Pathways

3.2. Nitrite (NO₂⁻) Ion Signaling

The nitrite ion is a key intermediate in the nitrogen cycle and an important signaling molecule in

mammalian physiology. It is a precursor to nitric oxide (NO), a critical vasodilator and signaling

molecule.

Key signaling mechanisms of the nitrite ion include:
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Reduction to Nitric Oxide (NO): Under hypoxic (low oxygen) conditions, nitrite can be

reduced to NO by various metalloproteins, including deoxygenated hemoglobin in red blood

cells. This localized production of NO leads to vasodilation, increasing blood flow to oxygen-

deprived tissues.

Modulation of Cellular Respiration: Nitrite can interact with components of the mitochondrial

electron transport chain, which can modulate cellular oxygen consumption and protect

against ischemia-reperfusion injury.

S-Nitrosation: Nitrite-derived species can react with thiol groups on proteins in a process

called S-nitrosation. This post-translational modification can alter protein function and plays a

role in various signaling cascades.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2. Key Nitrite (NO₂⁻) Signaling Pathways
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Caption: Figure 2. Key Nitrite (NO₂⁻) Signaling Pathways

Conclusion
Lead(II) nitrite is a compound for which specific experimental data is limited. However, by

understanding the distinct and potent biological activities of its constituent lead(II) and nitrite

ions, researchers can formulate hypotheses regarding its potential toxicological and

physiological effects. The lead component is expected to contribute significant cellular toxicity

primarily through interference with calcium signaling and induction of oxidative stress.
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Conversely, the nitrite component may participate in nitric oxide-dependent signaling pathways,

particularly under hypoxic conditions. Further research is required to characterize the

physicochemical properties of lead(II) nitrite and to investigate the integrated biological effects

of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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